Cas no 1396798-19-8 (N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396798-19-8
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 6329530
• PubChem ID: 71792269
• Update Time: 2025-06-08

N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-cyclopropyl-2-[4-[(2-ethoxyacetyl)amino]phenyl]tetrazole-5-carboxamide
• N-cyclopropyl-2-(4-(2-ethoxyacetamido)phenyl)-2H-tetrazole-5-carboxamide
• AKOS024542370
• 1396798-19-8
• VU0539681-1
• N-cyclopropyl-2-[4-(2-ethoxyacetamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• F6242-0662

• Inchi： 1S/C15H18N6O3/c1-2-24-9-13(22)16-10-5-7-12(8-6-10)21-19-14(18-20-21)15(23)17-11-3-4-11/h5-8,11H,2-4,9H2,1H3,(H,16,22)(H,17,23)
• InChI Key： DORGGJFHPYPALY-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC(=CC=2)NC(COCC)=O)N=1)NC1CC1

Computed Properties

• Exact Mass: 330.14403846g/mol
• Monoisotopic Mass: 330.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396798-19-8)

N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396798-19-8, represents a fascinating blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including a cyclopropyl moiety, an ethoxyacetamide group, and a tetrazole ring, which collectively contribute to its unique chemical properties and biological activities.

The significance of this compound lies in its potential role as a pharmacological agent. The presence of the tetrazole ring is particularly noteworthy, as tetrazole derivatives have been widely studied for their diverse biological effects. These effects range from antimicrobial and anti-inflammatory properties to more specialized applications in the treatment of neurological disorders. The incorporation of the cyclopropyl group further enhances the compound's structural complexity and may contribute to its binding affinity and selectivity for specific biological targets.

In recent years, there has been a growing interest in the development of novel tetrazole-based compounds due to their unique pharmacological profiles. Research has demonstrated that tetrazole derivatives can exhibit potent activity against various pathogens and inflammatory conditions. For instance, studies have shown that certain tetrazole compounds can inhibit the growth of resistant bacterial strains by targeting essential metabolic pathways. This makes N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide a promising candidate for further investigation in the fight against antibiotic-resistant infections.

The ethoxyacetamide moiety in the compound's structure also plays a crucial role in its biological activity. Ethoxyacetamide derivatives are known for their ability to modulate enzyme activity and cellular signaling pathways. In particular, this functional group has been implicated in the regulation of inflammatory responses and pain perception. By integrating this moiety with the tetrazole core, N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide may exhibit synergistic effects that enhance its therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The tetrazole ring is known to interact with various neurotransmitter systems, making it a valuable scaffold for developing drugs that target central nervous system (CNS) disorders. Preliminary studies have suggested that tetrazole derivatives can modulate the activity of ion channels and receptors involved in pain transmission and neuroinflammation. Given these findings, N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide holds promise as a lead compound for further exploration in this area.

The cyclopropyl group further contributes to the compound's unique pharmacological profile by influencing its solubility and metabolic stability. Cyclopropyl-substituted compounds have been shown to exhibit improved bioavailability and prolonged half-life in vivo. This characteristic is particularly important for drug development, as it ensures that the compound remains active in the body long enough to exert its therapeutic effects. Additionally, the cyclopropyl group can enhance binding affinity by occupying specific hydrophobic pockets on biological targets.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates like N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide for further experimental validation. These computational studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammation and pain pathways. This underscores its relevance as a therapeutic agent for conditions such as rheumatoid arthritis and chronic neuropathic pain.

In addition to its pharmacological potential, N-cyclopropyl-2-4-(2-ethoxyacetamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide also exhibits interesting chemical properties that make it attractive for synthetic applications. The combination of functional groups within its structure provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. For example, further derivatization of the ethoxyacetamide group could lead to new compounds with enhanced bioavailability or targeted delivery systems.

The synthesis of this compound represents a significant achievement in organic chemistry due to its structural complexity. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to construct the desired framework efficiently. These methodologies highlight the compound's synthetic challenge but also demonstrate the growing capabilities of modern organic synthesis.

The future prospects for N-cyclopropyl-N'-(pyridin–3–carbonyl)-N''-(tetrahydro–1H–pyrrolyl–3–carbonyl)guanidine are promising given its multifaceted potential applications. Ongoing research aims to elucidate its mechanism of action through both preclinical and clinical studies. Preclinical models will provide insights into its efficacy and safety profiles before it progresses to human trials. If successful in these stages,N-cyclopropyl-N'-(pyridin–3–carbonyl)-N''-(tetrahydro–1H–pyrrolyl–3–carbonyl)guanidine could become a valuable addition to therapeutic strategies targeting neurological disorders,pain management,and other inflammatory conditions.

In conclusion,N-cyclopropyl-N'-(pyridin–3–carbonyl)-N''-(tetrahydro–1H–pyrrolyl–3–carbonyl)guanidine stands out as a remarkable compound with significant pharmaceutical promise.Combining structural complexity with diverse biological activities makes it an intriguing candidate for further exploration.Further research will be essential to fully understand its therapeutic potential and develop effective clinical applications.